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Compound of Interest

Ethyl 2-hydroxy-4-
Compound Name:
methylpyrimidine-5-carboxylate

Cat. No. 81297359

Essential Safety and Handling Guide: Ethyl 2-
hydroxy-4-methylpyrimidine-5-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Ethyl 2-hydroxy-4-methylpyrimidine-5-carboxylate (CAS No: 53135-24-3). Adherence to
these procedures is vital for ensuring laboratory safety and minimizing environmental impact.

Summary of Chemical Safety Information

While specific toxicological data for Ethyl 2-hydroxy-4-methylpyrimidine-5-carboxylate is
not readily available, data from structurally similar pyrimidine derivatives indicate that this
compound should be handled as a hazardous substance. The primary hazards are expected to
be skin, eye, and respiratory irritation. As a fine powder, inhalation of dust should be minimized.
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Property Data

Appearance Solid

Melting Point 191-194°C

Boiling Point 267.9°C at 760 mmHg
Density 1.6 +£0.1 g/cm3

Primary Hazards

May cause skin, eye, and respiratory irritation.

[1]

Occupational Exposure Limits

No established limits for this specific compound.

Handle with caution.

Toxicological Data (LD50/LC50)

Data not available. Assume toxicity based on

related compounds.

Operational Plan: Safe Handling Protocol

A systematic approach is essential when working with this compound. The following step-by-

step protocol outlines the necessary engineering controls, personal protective equipment

(PPE), and handling procedures.

Engineering Controls

Ventilation: All handling of Ethyl 2-hydroxy-4-methylpyrimidine-5-carboxylate powder

must be conducted in a properly functioning chemical fume hood to minimize inhalation

exposure.[1]

Safety Equipment: An eyewash station and safety shower must be readily accessible in the

immediate work area.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.
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PPE Category Specification

Chemical safety goggles are mandatory. A full-
) face shield is recommended when handling
Eye and Face Protection . ) ] o
larger quantities or if there is a significant splash

risk.

Chemical-resistant gloves (e.g., nitrile) are
Hand Protection required. Inspect gloves for any tears or holes

before use.

A buttoned lab coat must be worn. Consider a
] chemical-resistant apron for additional
Body Protection ] ] ] ] ]
protection during procedures with a higher risk

of spills.

If working outside of a fume hood is
Respiratory Protection unavoidable, a NIOSH-approved respirator with

a particulate filter is necessary.

Step-by-Step Handling Procedure

o Preparation: Before handling, ensure the fume hood is operational and the work area is
clean and uncluttered. Assemble all necessary equipment and reagents.

e Weighing: If possible, weigh the compound directly within the fume hood. If a balance is
located outside the hood, use an enclosure or weigh a container, transfer the powder within
the hood, and then re-weigh.[1]

e Dispensing and Use: Handle the powder carefully to avoid generating dust. Use spatulas
and other tools gently. Keep containers closed when not in use.

o Post-Handling: After handling, decontaminate the work surface and any equipment used.
Wash hands thoroughly with soap and water.

Emergency Procedures

» Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes.[1] Remove contaminated clothing.
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» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[1] Seek medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[1]

o Spills: For small spills, carefully sweep up the solid material, avoiding dust generation, and
place it in a sealed container for disposal. For larger spills, evacuate the area and follow
institutional emergency procedures.

Disposal Plan

Proper disposal of Ethyl 2-hydroxy-4-methylpyrimidine-5-carboxylate and associated waste
is critical to prevent environmental contamination.

o Waste Identification: All waste containing this compound, including unused product,
contaminated PPE, and cleaning materials, must be classified as hazardous chemical waste.

» Waste Segregation: Do not mix this waste with other waste streams. Collect it in a dedicated,
clearly labeled, and sealed hazardous waste container.

o Container Labeling: The waste container must be labeled with "Hazardous Waste" and the
full chemical name: "Ethyl 2-hydroxy-4-methylpyrimidine-5-carboxylate."

o Storage: Store the waste container in a designated satellite accumulation area within the
laboratory.

» Final Disposal: Arrange for pick-up and disposal through your institution's environmental
health and safety (EHS) office or a licensed hazardous waste disposal contractor. Do not
dispose of this chemical down the drain or in regular trash.[2][3]

Safe Handling Workflow
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Caption: Workflow for the safe handling of Ethyl 2-hydroxy-4-methylpyrimidine-5-
carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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